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Compound of Interest

Compound Name:
N-(2-Mercapto-1-oxopropyl)-L-

valine

Cat. No.: B132363 Get Quote

Technical Guide: N-(2-Mercapto-1-oxopropyl)-L-
valine
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information regarding the chemical properties of N-(2-
Mercapto-1-oxopropyl)-L-valine.

Chemical Identity and Properties
N-(2-Mercapto-1-oxopropyl)-L-valine is a derivative of the amino acid L-valine.[1] It is

structurally characterized by a 2-mercapto-1-oxopropyl group attached to the amino nitrogen of

L-valine.[1] This compound is also recognized as a valine analog of Tiopronin and has

applications as an antidote for heavy metal poisoning.[2][3]

The fundamental chemical properties of N-(2-Mercapto-1-oxopropyl)-L-valine are

summarized in the table below.
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Property Value

Molecular Formula C8H15NO3S[2][3][4][5]

Molecular Weight 205.27 g/mol [2][3][4][5]

IUPAC Name
(2S)-3-methyl-2-(2-

sulfanylpropanoylamino)butanoic acid[1][2]

CAS Number 1313496-16-0[1][4][5]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of N-(2-Mercapto-
1-oxopropyl)-L-valine would be presented in this section. This would include, but not be

limited to, methodologies for Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) to confirm the

structure and purity of the compound.

(Note: Specific experimental data is not available in the provided context.)

Molecular Structure and Logical Relationships
The structural components of N-(2-Mercapto-1-oxopropyl)-L-valine can be visualized as the

combination of two primary moieties: an L-valine residue and a 2-mercaptopropanoyl group.

The following diagram illustrates this logical relationship.
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Caption: Logical breakdown of N-(2-Mercapto-1-oxopropyl)-L-valine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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